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Cat. No.: B1202030 Get Quote

An In-depth Technical Guide on the Solubility of 1-Penten-3-ol

This technical guide provides a comprehensive overview of the solubility of 1-penten-3-ol in
water and various organic solvents. It is intended for researchers, scientists, and professionals

in drug development who require detailed information on the physicochemical properties of this

compound. This document presents quantitative and qualitative solubility data, detailed

experimental protocols for solubility determination, and logical workflow diagrams to illustrate

the experimental process.

Introduction to 1-Penten-3-ol
1-Penten-3-ol (CAS No: 616-25-1) is a secondary alcohol with the chemical formula C₅H₁₀O.

[1][2] It is a colorless to light yellow liquid with a characteristic fruity, green odor.[1][2]

Structurally, it possesses both a hydroxyl (-OH) group and a carbon-carbon double bond, which

influence its solubility characteristics. The polarity imparted by the hydroxyl group allows for

hydrogen bonding, while the five-carbon chain contributes to its nonpolar character.[3][4] The

balance between these polar and nonpolar features dictates its solubility in different media.

Solubility of 1-Penten-3-ol
The solubility of a compound is a critical parameter in various scientific and industrial

applications, including reaction chemistry, formulation development, and environmental fate

assessment. The following sections detail the solubility of 1-penten-3-ol in aqueous and

organic media.
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Solubility in Water
1-Penten-3-ol is reported as being slightly soluble to soluble in water. The presence of the

hydroxyl group allows for hydrogen bonding with water molecules, facilitating its dissolution.

However, the nonpolar five-carbon backbone limits its miscibility.[3][4] Quantitative data from

various sources are summarized in the table below.

Table 1: Quantitative Aqueous Solubility of 1-Penten-3-ol

Solubility Value Temperature Source

90.1 g/L 25 °C
PubChem[5], Guidechem[2],

LookChem[6]

54.5 g/L Not Specified FooDB (Predicted)[7]

Solubility in Organic Solvents
1-Penten-3-ol generally exhibits good solubility in common organic solvents, particularly those

with moderate to low polarity. Its miscibility is attributed to the principle of "like dissolves like,"

where the nonpolar carbon chain interacts favorably with the organic solvent molecules.[4][8]

Table 2: Qualitative Solubility of 1-Penten-3-ol in Organic Solvents

Solvent Solubility/Miscibility Source

Ethanol Miscible[5], Soluble[2][9]
PubChem, Guidechem, The

Good Scents Company

Diethyl Ether Miscible PubChem[5]

General Organic Solvents Soluble Guidechem[2]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a liquid

organic compound like 1-penten-3-ol. This method is based on standard laboratory procedures

for qualitative and semi-quantitative solubility analysis.[10][11][12]
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Objective
To determine the solubility of 1-penten-3-ol in water and selected organic solvents at a

specified temperature (e.g., 25 °C).

Materials
1-Penten-3-ol (≥97% purity)

Distilled or deionized water

Selected organic solvents (e.g., ethanol, diethyl ether, acetone, toluene, hexane)

Small test tubes or vials with caps

Graduated pipettes or micropipettes

Vortex mixer

Analytical balance

Constant temperature water bath or incubator

Methodology
Part A: Qualitative Solubility Assessment

Preparation: Label a series of clean, dry test tubes for each solvent to be tested.

Solvent Addition: Add a fixed volume (e.g., 1 mL) of each solvent to its respective test tube.

Solute Addition: Add a small, measured amount of 1-penten-3-ol (e.g., 50 µL) to each test

tube.

Mixing: Cap the test tubes and shake vigorously or use a vortex mixer for 30-60 seconds to

ensure thorough mixing.[10][12]

Observation: Allow the tubes to stand for several minutes and observe. Note whether the 1-
penten-3-ol has completely dissolved (forming a single, clear phase), is partially soluble
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(cloudiness or persistent droplets), or is insoluble (forms a distinct separate layer).[13]

Part B: Semi-Quantitative Solubility Determination

Preparation: Place a known volume (e.g., 1 mL) of the solvent into a vial.

Titration with Solute: Using a calibrated pipette, add small, incremental volumes of 1-penten-
3-ol to the solvent.

Mixing and Observation: After each addition, cap the vial and mix thoroughly until the solute

dissolves completely. Continue adding the solute until saturation is reached, indicated by the

persistence of a separate phase (cloudiness or an undissolved droplet) that does not

disappear upon further mixing.[11]

Calculation: Record the total volume of 1-penten-3-ol added to reach the saturation point.

Use the density of 1-penten-3-ol (approx. 0.83-0.84 g/mL) to convert the volume to mass.[5]

Calculate the solubility in units such as g/mL or g/100mL.

Temperature Control: For accurate results, perform all steps at a constant, controlled

temperature by placing the vials in a water bath.

Part C: Acid-Base Solubility Classification

For a comprehensive understanding, the solubility in acidic and basic aqueous solutions can be

tested to classify the compound.

If the compound is found to be water-insoluble, test its solubility in 5% aqueous solutions of

NaOH and 5% HCl.[10][12]

Solubility in 5% NaOH suggests the compound is a weak or strong organic acid.[14]

Solubility in 5% HCl indicates the compound is an organic base (e.g., an amine).[10][12]

Since 1-penten-3-ol is an alcohol (a very weak acid), it is not expected to be soluble in these

reagents beyond its inherent water solubility.

Visualizing Experimental Workflows
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The logical process for determining the solubility classification of an unknown organic

compound can be represented in a workflow diagram.

Start with Unknown
(1-Penten-3-ol)

Test Solubility in Water

Soluble

Yes

Insoluble

No

Test Solubility in Ether Test Solubility in 5% HCl

Class S
(Soluble in Water)

Soluble or Insoluble

Soluble

Yes

Insoluble

No

Class B
(Basic) Test Solubility in 5% NaOH

Soluble

Yes

Insoluble

No

Class A
(Acidic) Test Solubility in conc. H₂SO₄

Soluble

Yes

Insoluble

No

Class N
(Neutral)

Class I
(Inert)
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Caption: Workflow for the systematic determination of organic compound solubility

classification.

Conclusion
1-Penten-3-ol demonstrates moderate solubility in water, quantified at approximately 90.1 g/L

at 25 °C, and exhibits high solubility and miscibility in common organic solvents like ethanol

and diethyl ether. This solubility profile is consistent with its molecular structure, which contains

both a polar hydroxyl group and a nonpolar five-carbon chain. The provided experimental

protocols offer a systematic approach for the qualitative and semi-quantitative determination of

its solubility, which is a fundamental parameter for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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